Cas no 62160-34-3 (1H-Pyrazole-3-carboxylic acid, 1-(2-naphthalenyl)-5-phenyl-)

1H-Pyrazole-3-carboxylic acid, 1-(2-naphthalenyl)-5-phenyl- structure
62160-34-3 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1-(2-naphthalenyl)-5-phenyl-
CAS No:62160-34-3
MF:C20H14N2O2
MW:314.337364673615
CID:455952
PubChem ID:12320467
Update Time:2025-04-19

1H-Pyrazole-3-carboxylic acid, 1-(2-naphthalenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 1-(2-naphthalenyl)-5-phenyl-
    • 1-naphthalen-2-yl-5-phenylpyrazole-3-carboxylic acid
    • 62160-34-3
    • 1-(Naphthalen-2-yl)-5-phenyl-1H-pyrazole-3-carboxylic acid
    • DTXSID70488432
    • Inchi: 1S/C20H14N2O2/c23-20(24)18-13-19(15-7-2-1-3-8-15)22(21-18)17-11-10-14-6-4-5-9-16(14)12-17/h1-13H,(H,23,24)
    • InChI Key: NAEHJQZXQFYVHH-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C2C=CC=CC=2)N(C2C=CC3C=CC=CC=3C=2)N=1)=O

Computed Properties

  • Exact Mass: 314.10562
  • Monoisotopic Mass: 314.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12
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